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Compound of Interest

Compound Name: 2-Cyclohexylethanol

Cat. No.: B1346017

A Comparative Analysis of the Fragrance Profiles of 2-Cyclohexylethanol and Citronellol

For researchers, scientists, and professionals in the fields of fragrance chemistry and drug
development, a precise understanding of the olfactory characteristics of aromatic compounds is
paramount. This guide provides a detailed comparison of the fragrance profiles of 2-

Cyclohexylethanol and citronellol, supported by physicochemical data and established
experimental methodologies for fragrance evaluation.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the key fragrance and physicochemical properties of 2-
Cyclohexylethanol and citronellol, facilitating a direct comparison of their characteristics.
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Property 2-Cyclohexylethanol Citroneliol
CAS Number 4442-79-9 106-22-9
Molecular Formula CsH160 C10H200
Molecular Weight 128.21 g/mol 156.27 g/mol
Odor Type Floral Floral, Citrus

Odor Description

A complex floral scent with
waxy, cool, green, peony, lily,
and dewy rose notes.[1] Itis
also described as having a
dry-camphoraceous character
with a slight resemblance to

rose and patchouli.[2]

The fragrance of citronellol is
dependent on its
stereoisomers. (+)-citronellol
possesses a characteristic
citrus scent, while (-)-
citronellol is described as
having a fresh, floral, clean
rose aroma.[3] Commercial
citronellol is often a racemic
mixture, presenting a fresh,
rosy-floral scent with soft

citrus-fruity nuances.[4]

The odor threshold varies by
isomer. For (S)-(-)-citronellol, it

is reported to be in the range

Odor Threshold Data not available.[5][6] i
of 40-50 ppb.[7] The detection
threshold for the I-form is cited
as 40 ppb.[8]
Boiling Point 204-207 °C[9][10][11] 225 °C[8]
o Colorless to pale yellow
Appearance Colorless liquid[2][5][6]

liquid[12]

Experimental Protocols

To ensure rigorous and reproducible fragrance profiling, standardized experimental protocols

are essential. The following sections detail the methodologies for sensory and instrumental

analysis of fragrance compounds like 2-Cyclohexylethanol and citronellol.
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Sensory Evaluation: The Flavor Profile Method

The Flavor Profile Method is a formalized and systematic procedure for describing the olfactory

characteristics of a substance.[13]

Objective: To identify and quantify the distinct aroma characteristics of a fragrance compound.

Personnel: A panel of trained sensory analysts (typically 4-6 members) is required. Panelists

are screened for their ability to detect and describe different odorants and are trained on a

standardized vocabulary of aroma descriptors.[14]

Procedure:

Sample Preparation: The fragrance compounds are diluted in an appropriate solvent (e.qg.,
ethanol or diethyl phthalate) to a concentration suitable for olfactory evaluation.

Evaluation: Each panelist independently sniffs the prepared sample from a smelling strip or a
sample vial.

Descriptor Identification: Panelists identify the individual aroma characteristics they perceive,
using a standardized lexicon of odor descriptors, such as the ASTM DS-61 "Atlas of Odor
Character Profiles".[13]

Intensity Scaling: The intensity of each identified descriptor is rated on a standardized scale,
often a 7-point or 12-point scale, where higher numbers indicate greater intensity.[14]

Panel Discussion and Consensus: After individual evaluations, the panel convenes to
discuss their findings and reach a consensus on the primary and secondary aroma
descriptors and their respective intensities.

Instrumental Analysis: Gas Chromatography-
Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful analytical technique that combines

the separation capabilities of gas chromatography with human sensory detection to identify

odor-active compounds in a sample.[3][15]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://stcroixsensory.blog/2020/03/09/exploring-characters-of-odors/
https://www.mdpi.com/2073-4433/12/4/472
https://stcroixsensory.blog/2020/03/09/exploring-characters-of-odors/
https://www.mdpi.com/2073-4433/12/4/472
https://pubmed.ncbi.nlm.nih.gov/24316571/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Objective: To separate and identify the specific volatile compounds responsible for the overall
aroma of a fragrance material.

Instrumentation: A gas chromatograph equipped with a sniffing port (olfactometer) in parallel
with a standard detector (e.g., Flame lonization Detector - FID or Mass Spectrometer - MS).

Procedure:
o Sample Injection: A small amount of the diluted fragrance sample is injected into the GC.

o Chromatographic Separation: The volatile compounds in the sample are separated based on
their boiling points and polarity as they pass through the GC column.

o Effluent Splitting: The column effluent is split, with a portion directed to the standard detector
and the other portion to the heated sniffing port.

o Olfactory Detection: A trained analyst sniffs the effluent from the sniffing port and records the
retention time, odor character, and intensity of each eluting compound.

o Compound Identification: The data from the standard detector (FID retention time or MS
mass spectrum) is used to identify the chemical structure of the compounds associated with
specific odors detected at the sniffing port.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for
sensory and instrumental fragrance analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. zhishangchem.com [zhishangchem.com]
e 2. 2-Cyclohexylethanol CAS#: 4442-79-9 [amp.chemicalbook.com]

+ 3. Gas chromatography analysis with olfactometric detection (GC-O) as a useful
methodology for chemical characterization of odorous compounds - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1346017?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346017?utm_src=pdf-custom-synthesis
https://www.zhishangchem.com/products/2-cyclohexylethanol-cas-4442-79-9
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9387795_EN.htm
https://pubmed.ncbi.nlm.nih.gov/24316571/
https://pubmed.ncbi.nlm.nih.gov/24316571/
https://pubmed.ncbi.nlm.nih.gov/24316571/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e 4. chromatographytoday.com [chromatographytoday.com]
e 5. fishersci.com [fishersci.com]

e 6. assets.thermofisher.com [assets.thermofisher.com]

e 7. Page loading... [guidechem.com]

o 8. A standardized lexicon of body odor words crafted from 17 countries - PMC
[pmc.ncbi.nlm.nih.gov]

e 9. 2-Cyclohexylethanol | 4442-79-9 [chemicalbook.com]
e 10. 2-Cyclohexylethanol 99 4442-79-9 [sigmaaldrich.com]
e 11. cyclohexyl ethyl alcohol, 4442-79-9 [thegoodscentscompany.com]

e 12. Analysis of odour compounds from scented consumer products using gas
chromatography-mass spectrometry and gas chromatography-olfactometry - PubMed
[pubmed.ncbi.nim.nih.gov]

e 13. stcroixsensory.blog [stcroixsensory.blog]
e 14. mdpi.com [mdpi.com]

e 15. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful
Methodology for Chemical Characterization of Odorous Compounds - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Comparing the fragrance profile of 2-Cyclohexylethanol
and citronellol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346017#comparing-the-fragrance-profile-of-2-
cyclohexylethanol-and-citronellol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.chromatographytoday.com/news/gc-mdgc/32/breaking-news/gas-chromatography-or-the-human-nose-mdash-which-smells-better/32256
https://www.fishersci.com/store/msds?partNumber=AAB2078218&productDescription=2-CYCLOHEXYLETHANOL+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20782~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2013:57:49~~2-Cyclohexylethanol~~
https://www.guidechem.com/dictionary/en/4442-79-9.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11846834/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11846834/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9387795.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/c105104
https://www.thegoodscentscompany.com/data/rw1016011.html
https://pubmed.ncbi.nlm.nih.gov/26724768/
https://pubmed.ncbi.nlm.nih.gov/26724768/
https://pubmed.ncbi.nlm.nih.gov/26724768/
https://stcroixsensory.blog/2020/03/09/exploring-characters-of-odors/
https://www.mdpi.com/2073-4433/12/4/472
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://www.benchchem.com/product/b1346017#comparing-the-fragrance-profile-of-2-cyclohexylethanol-and-citronellol
https://www.benchchem.com/product/b1346017#comparing-the-fragrance-profile-of-2-cyclohexylethanol-and-citronellol
https://www.benchchem.com/product/b1346017#comparing-the-fragrance-profile-of-2-cyclohexylethanol-and-citronellol
https://www.benchchem.com/product/b1346017#comparing-the-fragrance-profile-of-2-cyclohexylethanol-and-citronellol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346017?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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